Cas no 2355707-09-2 (tert-Butyl 3-(azetidin-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(azetidin-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2355707-09-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4741393
• Update Time: 2023-08-16

tert-Butyl 3-(azetidin-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(azetidin-2-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-9(8-14)10-4-6-13-10/h9-10,13H,4-8H2,1-3H3
• InChI Key： LMAPPBGFNVCURF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)C1CCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6